3-({[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-(3,4-dimethylphenyl)pyridazine

• IUPAC Name: 3-(3-bromophenyl)-5-[[6-(3,4-dimethylphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H17BrN4OS/c1-13-6-7-15(10-14(13)2)18-8-9-20(25-24-18)28-12-19-23-21(26-27-19)16-4-3-5-17(22)11-16/h3-11H,12H2,1-2H3
• InChI Key: SJXBWDJDCFJJFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC(=CC=C4)Br)C
• Molecular Formula: C21H17BrN4OS
• Molecular Weight: 453.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a bromophenyl group, an oxadiazole ring, a thioether linkage, and a dimethylphenyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring, a heterocyclic ring containing two nitrogen atoms and one oxygen atom, is likely to have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromophenyl group could potentially undergo nucleophilic aromatic substitution reactions, while the oxadiazole ring might participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the bromine atom could increase the compound’s molecular weight and potentially influence its solubility and reactivity.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research involving similar compounds to 3-({[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-(3,4-dimethylphenyl)pyridazine has focused on the synthesis of heterocyclic compounds and their potential antimicrobial activities. For example, Gad-Elkareem et al. (2011) explored the synthesis of thio-substituted ethyl nicotinate derivatives, which underwent cyclization to form corresponding thieno[2,3-b]pyridines. Some of these synthesized compounds demonstrated promising in vitro antimicrobial activities (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Biological Evaluation

Another study by Yengoyan et al. (2018) involved the synthesis of novel pyridazin-3(2H)-one derivatives, showing plant growth stimulant activity in preliminary screenings. These compounds combined a pyrazolyl-pyridazine moiety with various rings such as pyrimidine, 1,3,5-triazine, and 1,3,4-oxadiazole (Yengoyan, Shainova, Gomktsyan, & Karapetyan, 2018).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future research directions for this compound would likely depend on its specific properties and activities. Given the biological activities associated with oxadiazole-containing compounds, this compound could potentially be explored for use in medicinal chemistry or drug discovery.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes like acetylcholinesterase (ache) in the cholinergic nervous system .

Mode of Action

It has been suggested that similar compounds may exert their antibacterial and antifungal activities by inhibiting the synthesis of nucleic acids in the microorganisms. Additionally, they may exert their anticancer activity by inducing apoptosis in cancer cells.

Biochemical Pathways

The compound may affect various biochemical pathways. For instance, it might influence the production of reactive oxygen species (ROS), which are known to increase dramatically under cellular damage . Overexpression of ROS has been linked to disease development .

Result of Action

The compound may have various molecular and cellular effects. For instance, it might induce apoptosis in cancer cells. It could also affect normal nerve pulses’ transmission, leading to dramatic behavioral changes, body movement impairment, and even reduced number of survival organisms .